Benzyl N-[(2R)-2-hydroxypropyl]carbamate
Overview
Description
Benzyl N-[(2R)-2-hydroxypropyl]carbamate is an organic compound with the CAS Number: 130793-70-3 . It has a molecular weight of 209.24 .
Molecular Structure Analysis
The InChI code for Benzyl N-[(2R)-2-hydroxypropyl]carbamate is 1S/C11H15NO3/c1-9(13)7-12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)/t9-/m1/s1 .Physical And Chemical Properties Analysis
Benzyl N-[(2R)-2-hydroxypropyl]carbamate has a molecular weight of 209.24 g/mol . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not found.Scientific Research Applications
Chemical Synthesis
Benzyl N-[(2R)-2-hydroxypropyl]carbamate can be used as a starting material or intermediate in the synthesis of other chemical compounds . Its specific structure and properties can make it useful in a variety of chemical reactions.
Isotope Labeling
In a study titled “Low Pressure Carbonylation of Benzyl Carbonates and Carbamates for Applications in 13C Isotope Labeling and Catalytic CO2 Reduction”, Benzyl N-[(2R)-2-hydroxypropyl]carbamate was used in a methodology to access isotopically labeled esters and amides from carbonates and carbamates . This methodology utilizes a decarboxylative carbonylation approach for isotope labeling with near stoichiometric, ex situ generated 12C, or 13C carbon monoxide .
Catalytic CO2 Reduction
The same study also developed a complementary method that operates by the catalytic in situ generation of CO via the reduction of CO2 liberated during decarboxylation . This is a proof-of-concept approach that CO2-derived compounds can be converted to CO-containing frameworks .
Mechanism of Action
Target of Action
Benzyl N-[(2R)-2-hydroxypropyl]carbamate is a type of carbamate compound . Carbamates are often used as protecting groups for amines, which are essential for the synthesis of peptides . .
Mode of Action
Carbamates, in general, are known to interact with their targets by forming a covalent bond, thereby protecting the amine group during peptide synthesis .
Biochemical Pathways
As a carbamate, it likely plays a role in peptide synthesis pathways, where it protects amine groups from unwanted reactions .
Result of Action
As a carbamate, it likely contributes to the successful synthesis of peptides by protecting amine groups .
properties
IUPAC Name |
benzyl N-[(2R)-2-hydroxypropyl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-9(13)7-12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)/t9-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKYZDASODLLCMM-SECBINFHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)OCC1=CC=CC=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CNC(=O)OCC1=CC=CC=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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